Cas no 3509-15-7 (1-piperidin-4-ylbutan-1-one)

• Product Name: 1-piperidin-4-ylbutan-1-one
• CAS No: 3509-15-7
• MF: C₉H₁₇NO
• MW: 155.237382650375
• MDL: MFCD09864450
• CID: 1087201
• PubChem ID: 17781806
• Update Time: 2025-11-02

1-piperidin-4-ylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Piperidin-4-yl)butan-1-one
• 1-piperidin-4-ylbutan-1-one
• 1-piperidin-4-ylbutan-1-one(SALTDATA: FREE)
• 1-piperidin-4-yl-butan-1-one
• 4-Butyrylpiperidin
• DTXSID60590957
• EN300-254764
• AS-47753
• MFCD09864450
• SCHEMBL3949885
• 1-(4-Piperidinyl)-1-butanone
• DA-18631
• AKOS006281670
• F16039
• SB42581
• 1-Piperidin-4-ylbutan-1-one, AldrichCPR
• 3509-15-7

• MDL： MFCD09864450
• Inchi： 1S/C9H17NO/c1-2-3-9(11)8-4-6-10-7-5-8/h8,10H,2-7H2,1H3
• InChI Key： FLOUMEVOEWHLKB-UHFFFAOYSA-N
• SMILES： O=C(CCC)C1CCNCC1

Computed Properties

• Exact Mass: 155.13100
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 1.68400

1-piperidin-4-ylbutan-1-one Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 41
• Safety Instruction： 26-39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-piperidin-4-ylbutan-1-one

Comprehensive Guide to 1-Piperidin-4-ylbutan-1-one (CAS No. 3509-15-7): Properties, Applications, and Market Insights

1-Piperidin-4-ylbutan-1-one (CAS No. 3509-15-7) is a versatile organic compound that has garnered significant attention in pharmaceutical and chemical research. This ketone derivative, featuring a piperidine ring, is widely studied for its potential applications in drug synthesis and material science. With the increasing demand for novel chemical intermediates, 1-Piperidin-4-ylbutan-1-one has become a focal point for researchers exploring new therapeutic agents and functional materials.

The molecular structure of 1-Piperidin-4-ylbutan-1-one combines a butanone backbone with a piperidin-4-yl substituent, creating unique chemical properties. This structural configuration enhances its reactivity, making it valuable for organic synthesis and medicinal chemistry. Recent studies highlight its role as a precursor in the development of central nervous system (CNS) targeting compounds, aligning with current trends in neuroscience and psychiatric drug discovery.

In pharmaceutical applications, 1-Piperidin-4-ylbutan-1-one serves as a key intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential to modulate neurotransmitter systems, which is relevant to addressing conditions like anxiety and cognitive disorders. The compound's lipophilicity and hydrogen-bonding capacity contribute to its ability to cross the blood-brain barrier, a critical factor in CNS drug design.

Beyond pharmaceuticals, 1-Piperidin-4-ylbutan-1-one finds utility in material science and catalysis. Its piperidine moiety can act as a ligand in metal-organic frameworks (MOFs), which are pivotal in gas storage and separation technologies. This aligns with the growing interest in sustainable energy solutions, where MOFs play a crucial role in carbon capture and hydrogen storage.

The synthesis of 1-Piperidin-4-ylbutan-1-one typically involves reductive amination or Grignard reactions, with recent advancements focusing on greener methodologies. Catalytic hydrogenation and microwave-assisted synthesis are among the innovative techniques being explored to improve yield and reduce environmental impact, reflecting the broader shift toward green chemistry in industrial processes.

Market trends indicate a rising demand for 1-Piperidin-4-ylbutan-1-one, driven by its applications in drug discovery and advanced materials. Pharmaceutical companies and research institutions are increasingly sourcing high-purity batches of this compound for preclinical studies. Additionally, its potential in agrochemicals and flavor/fragrance industries further expands its commercial viability.

Quality control and regulatory compliance are paramount when handling 1-Piperidin-4-ylbutan-1-one. Reputable suppliers provide detailed analytical certificates (e.g., HPLC, NMR) to ensure consistency and purity. Researchers are advised to verify the compound's storage conditions (typically under inert atmosphere at low temperatures) to maintain stability over time.

Frequently asked questions about 1-Piperidin-4-ylbutan-1-one include its solubility profile (soluble in most organic solvents but poorly in water), typical purity grades (≥98% for research use), and safety precautions (standard lab practices with proper ventilation). These queries reflect the practical considerations of scientists working with this compound daily.

In conclusion, 1-Piperidin-4-ylbutan-1-one (CAS No. 3509-15-7) represents a compelling case study in multifunctional chemical intermediates. Its dual relevance to life sciences and industrial chemistry, combined with evolving synthetic approaches, positions it as a compound of enduring scientific and commercial interest. As research continues to uncover new applications, this molecule will likely remain at the forefront of innovation in multiple chemical disciplines.